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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known spectral properties of

Mordant Orange 1 (C.I. 14030), an azo dye. Due to the limited availability of comprehensive

public data, this document summarizes existing information and presents generalized,

adaptable experimental protocols for determining key spectral characteristics. This guide is

intended to serve as a foundational resource, highlighting current knowledge and addressing

significant data gaps regarding this compound.

Chemical and Physical Properties
Mordant Orange 1, also known as Alizarin Yellow R, is a chemical compound frequently used

as a metal colorant and a pH indicator.[1] Its fundamental properties are summarized in Table

1.
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Property Value Reference(s)

Chemical Name

2-hydroxy-5-[(4-

nitrophenyl)diazenyl]benzoic

acid

[2][3]

Synonyms
Alizarin Yellow R, 5-(4-

Nitrophenylazo)salicylic acid
[2]

C.I. Name Mordant Orange 1; 14030 [4]

CAS Number 2243-76-7 [2][5][6]

Molecular Formula C₁₃H₉N₃O₅ [2][5][6]

Molecular Weight 287.23 g/mol [1][2][3]

Appearance Orange-brown powder [1][5]

Melting Point >250 °C [1][5]

Solubility

Soluble in water and ethanol;

slightly soluble in acetone.[5]

[7]

[5][7]

pKa 11.2 (at 25℃) [5][7][8]

pH Indicator Range
pH 10.0 (Yellow) - 12.0

(Red/Violet)
[1][5][7]

Spectral Properties
Detailed experimental data on the full spectral properties of Mordant Orange 1 are scarce in

peer-reviewed literature. The available data primarily focuses on its UV-Visible absorption

characteristics. Information regarding its fluorescence properties, such as emission wavelength

and quantum yield, is not readily available.
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Parameter Value Solvent/Conditions Reference(s)

Maximum Absorption

Wavelength (λmax)
385 nm Not specified [5]

389 nm Not specified [9]

410 nm
On ceramic tile

substrate
[10]

Molar Absorptivity (ε) ≥7000 L·mol⁻¹·cm⁻¹
At 266-276 nm in

methanol (0.006 g/L)
[5][11]

Emission Wavelength

(λem)
Data not available -

Quantum Yield (Φ) Data not available -

Experimental Protocols
The following sections provide generalized methodologies for the characterization of azo dyes,

which can be adapted for a detailed investigation of Mordant Orange 1.

This protocol outlines the steps to determine the absorption spectrum, maximum absorption

wavelength (λmax), and molar absorptivity (ε) of Mordant Orange 1.

Objective: To measure the absorbance of Mordant Orange 1 across the UV-Visible range and

calculate its key absorption parameters.

Materials:

Mordant Orange 1

Spectroscopic grade solvent (e.g., water, ethanol, methanol, or a suitable buffer)

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer
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Procedure:

Stock Solution Preparation: Accurately weigh a known mass of Mordant Orange 1 and

dissolve it in a precise volume of the chosen solvent within a volumetric flask to create a

stock solution of known concentration.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution. The

concentrations should be chosen to yield absorbance values within the linear range of the

spectrophotometer, typically between 0.1 and 1.0.[12]

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up

and stabilize. Set the wavelength range for scanning, for instance, from 200 nm to 800 nm.

[12]

Blank Measurement: Fill a quartz cuvette with the pure solvent to serve as a blank. Place the

cuvette in the spectrophotometer and record a baseline spectrum to zero the instrument.[12]

[13]

Sample Measurement: Empty the cuvette, rinse it with one of the diluted samples, and then

fill it with the same sample. Record the absorption spectrum for each of the prepared

dilutions of Mordant Orange 1.[12]

Data Analysis:

Identify the wavelength of maximum absorbance (λmax) from the recorded spectra.[12]

Using the Beer-Lambert law (A = εbc), plot a calibration curve of absorbance at λmax

versus the concentration of the dilutions.[12]

The molar absorptivity (ε) can be calculated from the slope of the linear portion of the

calibration curve, where the slope equals εb (b is the path length of the cuvette, typically 1

cm).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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